Cas no 1240570-25-5 (1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole)

• Product Name: 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
• CAS No: 1240570-25-5
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• MDL: MFCD16810769
• CID: 4690272
• Update Time: 2025-05-21

1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
• 1-(2,4-Difluorobenzyl)-4-nitro-1H-pyrazole

• MDL： MFCD16810769
• Inchi： 1S/C10H7F2N3O2/c11-8-2-1-7(10(12)3-8)5-14-6-9(4-13-14)15(16)17/h1-4,6H,5H2
• InChI Key： CWHFTTJOYAXWOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1C=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 63.6

Additional information on 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole

Introduction to 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 1240570-25-5)

1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 1240570-25-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects.

The molecular structure of 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole consists of a pyrazole ring substituted with a nitro group at the 4-position and a (2,4-difluorophenyl)methyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole has shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of various Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The pharmacokinetic profile of 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are particularly advantageous for chronic conditions where patient compliance is critical.

To further explore the therapeutic potential of 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole, several clinical trials are currently underway. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no significant adverse effects reported at therapeutic doses. Phase II trials are currently evaluating its efficacy in patients with inflammatory bowel disease (IBD) and chronic bacterial infections.

The synthesis of 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole involves a multi-step process that includes the formation of the pyrazole ring followed by substitution reactions to introduce the nitro and (2,4-difluorophenyl)methyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, reducing costs and improving yield.

In conclusion, 1-[(2,4-Difluorophenyl)methyl]-4-nitro-1H-pyrazole (CAS No. 1240570-25-5) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely to play an increasingly important role in the treatment of various diseases.